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Compound of Interest

Compound Name: N-Nitrosodibenzylamine-d4

Cat. No.: B133538

For researchers, scientists, and professionals in drug development, the Certificate of Analysis
(CoA) for a reference standard like N-Nitrosodibenzylamine-d4 is a critical document. It
provides the necessary assurance of the material's identity, purity, and quality, which are
fundamental for the accuracy and reliability of analytical data. This guide offers an in-depth
explanation of a typical CoA for N-Nitrosodibenzylamine-d4, a deuterated internal standard
essential for the sensitive and specific quantification of the potential carcinogen N-
Nitrosodibenzylamine in various matrices.

Product Identification and General Information

The initial section of a CoA provides fundamental details about the reference standard. This
information is crucial for traceability and proper handling.
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Parameter Typical Specification
Product Name N-Nitrosodibenzylamine-d4
CAS Number 20002-23-7[1][2]

Chemical Formula C14H10D4N20[1][2]
Molecular Weight 230.30 g/mol [2]
Appearance Pale yellow solid or oll
Storage Conditions -20°C, protected from light
Lot Number Example: 123-45-678
Certificate Version Example: 1.0

Analytical Data Summary

This core section of the CoA presents the quantitative results from various analytical tests

performed on the specific batch of the reference material. These values confirm that the

material meets the required quality standards.

Analytical Test Method Specification Result
Chemical Purity HPLC-UV = 95% 99.2%
) ) > 98% Deuterium
Isotopic Enrichment Mass Spectrometry ) 99.5%
Incorporation
Mass ldentity Mass Spectrometry Conforms to structure Conforms
Structural
1H NMR Conforms to structure Conforms

Confirmation

Visualizing the Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control analysis of N-

Nitrosodibenzylamine-d4, from receiving the sample to the final certification.
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A generalized workflow for the quality control of N-Nitrosodibenzylamine-d4.

Detailed Experimental Protocols

To ensure transparency and allow for methodological replication, a comprehensive CoA will
detail the experimental conditions under which the analytical tests were performed.

High-Performance Liquid Chromatography (HPLC) for

Chemical Purity

The chemical purity of N-Nitrosodibenzylamine-d4 is typically determined by HPLC with UV
detection. This method separates the main compound from any potential impurities.

 Instrumentation: Agilent 1260 Infinity Il HPLC or equivalent with a Diode Array Detector
(DAD).

e Column: XBridge Phenyl, 150 x 4.6 mm, 3.5 um particle size.

e Mobile Phase A: 0.1% Formic Acid in Water.
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e Mobile Phase B: 0.1% Formic Acid in Methanol.

o Gradient: A time-based gradient from 10% to 90% Mobile Phase B.

o Flow Rate: 0.6 mL/min.

e Column Temperature: 40°C.

* Injection Volume: 5 L.

Detection Wavelength: 254 nm.

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment

Mass spectrometry is a powerful tool used to confirm the molecular weight of the compound
and to determine the extent of deuterium incorporation.

Instrumentation: A high-resolution mass spectrometer such as an Orbitrap or a triple
guadrupole mass spectrometer.

« lonization Mode: Electrospray lonization (ESI) in positive mode.
e Scan Mode: Full scan to confirm the mass of the parent ion ([M+H]*).

o Data Analysis: The mass spectrum is analyzed to confirm the presence of the molecular ion
at the expected m/z value for N-Nitrosodibenzylamine-d4. The isotopic distribution is
examined to calculate the percentage of the d4 species.

Nuclear Magnetic Resonance (NMR) for Structural
Confirmation

1H NMR spectroscopy is employed to confirm the chemical structure of the molecule. For a
deuterated compound like N-Nitrosodibenzylamine-d4, the absence of signals at specific
chemical shifts where protons have been replaced by deuterium provides strong evidence of
successful labeling.

 Instrumentation: Bruker Avance Il 400 MHz NMR spectrometer or equivalent.
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» Solvent: Chloroform-d (CDCIs).
o Reference: Tetramethylsilane (TMS) at 0.00 ppm.

e Analysis: The resulting spectrum is compared against the expected spectrum for N-
Nitrosodibenzylamine. The key feature for the d4 analogue is the significant reduction or
absence of the proton signals corresponding to the methylene groups adjacent to the
nitrogen atom.

Chemical Structure and Labeling

The diagram below illustrates the chemical structure of N-Nitrosodibenzylamine-d4,
highlighting the positions of the deuterium labels.

N-Nitrosodibenzylamine-d4

Click to download full resolution via product page

Chemical structure of N-Nitrosodibenzylamine-d4.

In conclusion, a Certificate of Analysis for N-Nitrosodibenzylamine-d4 is a comprehensive
document that provides a wealth of information to the end-user. By carefully examining the data
presented and understanding the underlying analytical methodologies, researchers can have a
high degree of confidence in the quality and suitability of the reference standard for their
demanding applications in pharmaceutical analysis and safety testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analysis-explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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